Cas no 29020-85-7 (2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-)

2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl- structure
29020-85-7 structure
Product Name:2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-
CAS No:29020-85-7
MF:C15H20O
MW:216.318704605103
CID:290784
PubChem ID:231417
Update Time:2025-04-19

2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl-
    • 1,1,4,4,7-pentamethyl-3H-naphthalen-2-one
    • DTXSID40282722
    • 1,1,4,4,7-pentamethyl-3,4-dihydronaphthalen-2(1h)-one
    • NSC27599
    • UXXKMBBUGFWBCW-UHFFFAOYSA-N
    • 1,1,4,4,7-pentamethyl-3,4-dihydro-1h-naphthalen-2-one
    • SCHEMBL6455621
    • NSC-27599
    • 1,1,4,4,7-pentamethyl-1,2,3,4-tetrahydronaphthalen-2-one
    • 3,4-Dihydro-1,1,4,4,7-pentamethylnaphthalen-2(1H)-one
    • 29020-85-7
    • Inchi: 1S/C15H20O/c1-10-6-7-11-12(8-10)15(4,5)13(16)9-14(11,2)3/h6-8H,9H2,1-5H3
    • InChI Key: UXXKMBBUGFWBCW-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)C2C=CC(C)=CC=2C1(C)C

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2(1H)-Naphthalenone, 3,4-dihydro-1,1,4,4,7-pentamethyl- Related Literature

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